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Compound of Interest

Compound Name: 2,4,5-Trichlorotoluene

Cat. No.: B165455 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of 2,4,5-
Trichlorotoluene

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4,5-Trichlorotoluene is a chlorinated aromatic hydrocarbon belonging to the trichlorotoluene

isomer group, with the chemical formula C₇H₅Cl₃.[1] This synthetic compound is a colorless,

lipophilic solid at room temperature.[1] It is primarily utilized as an intermediate in the synthesis

of other chemical products, including pesticides and herbicides.[1][2] For instance, it is a

precursor in the preparation of 2,4,5-trichlorobenzotrifluoride, which has applications in

hydraulic fluids and lubricating compositions.[2] This guide provides a comprehensive overview

of its physical and chemical properties, synthesis protocols, and safety information.

Chemical and Physical Properties
The following tables summarize the key physical and chemical properties of 2,4,5-
Trichlorotoluene.

Table 1: General and Chemical Properties
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Property Value Reference

IUPAC Name
1,2,4-trichloro-5-

methylbenzene
[3]

CAS Number 6639-30-1 [3][4]

Molecular Formula C₇H₅Cl₃ [3][4][5]

Molecular Weight 195.47 g/mol [6]

Canonical SMILES CC1=CC(=C(C=C1Cl)Cl)Cl [5]

InChI Key
ZCXHZKNWIYVQNC-

UHFFFAOYSA-N
[4][5]

Appearance Yellowish liquid [7]

Purity 98% [7]

Table 2: Physical Properties

Property Value Reference

Melting Point 79-81 °C [8]

Boiling Point 240.5 °C [1]

Density 1.3756 g/mL [7]

Solubility

Insoluble in water; Soluble in

alcohol, benzene, and diethyl

ether.

LogP (Octanol/Water Partition

Coefficient)
4.2 [3]

Table 3: Spectroscopic Data
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Technique Data Highlights Reference

¹H NMR Spectra available. [3]

¹³C NMR Spectra available. [3][8]

Mass Spectrometry
Major peaks at m/z 159, 161,

196.[3][9]

Infrared (IR) Spectroscopy
Gas-phase IR spectrum

available.
[10]

Table 4: Safety and Hazard Information

Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Serious eye

damage/eye irritation

(Category 1)

GHS05 (Corrosion) Danger
H318: Causes serious

eye damage.[3][6]

Hazardous to the

aquatic environment,

long-term hazard

(Category 4)

None Warning

H413: May cause long

lasting harmful effects

to aquatic life.[3][6]

Note: GHS classification information can vary between sources and is based on aggregated

data.[3][5]

Synthesis of 2,4,5-Trichlorotoluene
2,4,5-Trichlorotoluene can be synthesized via the chlorination of para-chlorotoluene.[2] The

process involves the reaction of p-chlorotoluene with chlorine gas in the presence of a suitable

catalyst.[2]

Experimental Protocol: Synthesis via Chlorination of p-
Chlorotoluene
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This protocol is based on the process described in US Patent 3,692,850.[2]

Materials:

para-Chlorotoluene

Chlorine gas

Ferrous sulfide (catalyst)[2]

Apparatus for gas-liquid reaction with temperature control and off-gas scrubbing.

Procedure:

Charge the reaction vessel with para-chlorotoluene.

Add a catalytic amount of ferrous sulfide, typically 1 to 3 grams per mole of para-

chlorotoluene.[2]

Maintain the reaction temperature in the range of 25 to 50°C.[2]

Introduce chlorine gas into the reaction mixture.

Monitor the reaction progress until an average of approximately 3 gram atoms of chlorine per

mole of starting material has been incorporated.[2]

Upon completion, the reaction mixture will contain a mixture of chlorotoluenes, including

dichlorotoluenes, trichlorotoluenes, and tetrachlorotoluenes.[2]

The trichlorotoluene fraction is then separated from the mixture, typically by fractional

distillation.[2]

Further purification of the 2,4,5-trichlorotoluene from other trichlorotoluene isomers can be

achieved by fractional distillation or crystallization.[2]

Visualizations
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Caption: Synthesis pathway for 2,4,5-Trichlorotoluene.
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Caption: Experimental workflow for the synthesis and purification.

Applications
The primary application of 2,4,5-trichlorotoluene is as a chemical intermediate.[2] It is a key

starting material in the production of other specialty chemicals. Notably, it is used in the

synthesis of the herbicide 2,3,6-trichlorobenzoic acid (2,3,6-TBA).[1]

Toxicology and Environmental Fate
2,4,5-Trichlorotoluene is classified as causing serious eye damage and may have long-lasting

harmful effects on aquatic life.[3][6] Due to its potential for environmental persistence and

toxicity, handling and disposal should be conducted in accordance with all applicable

regulations. While specific toxicological data for 2,4,5-trichlorotoluene is limited, related

compounds such as 2,4,5-trichlorophenol are known to be toxic and can cause irritation to the

skin, eyes, and respiratory system.[11] When released into the environment, compounds of this

nature can persist in soil and water.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Trichlorotoluene - Wikipedia [en.wikipedia.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b165455?utm_src=pdf-body-img
https://www.benchchem.com/product/b165455?utm_src=pdf-body
https://patents.google.com/patent/US3692850A/en
https://en.wikipedia.org/wiki/Trichlorotoluene
https://www.benchchem.com/product/b165455?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5-Trichlorotoluene
https://www.sigmaaldrich.com/US/en/product/supelco/442302
https://www.benchchem.com/product/b165455?utm_src=pdf-body
https://www.epa.gov/sites/default/files/2016-09/documents/2-4-5-trichlorophenol.pdf
https://gost.tpsgc-pwgsc.gc.ca/Contfs.aspx?ID=54&lang=eng
https://www.benchchem.com/product/b165455?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Trichlorotoluene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. US3692850A - Process for the production of 2,4,5-trichlorotoluene - Google Patents
[patents.google.com]

3. 2,4,5-Trichlorotoluene | C7H5Cl3 | CID 23128 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. 2,4,5-Trichlorotoluene [webbook.nist.gov]

5. Page loading... [wap.guidechem.com]

6. 2,4,5-Trichlorotoluene analytical standard 6639-30-1 [sigmaaldrich.com]

7. 2,4,5-Trichlorotoluene Solution Certified Reference Material at Attractive Price
[nacchemical.com]

8. dev.spectrabase.com [dev.spectrabase.com]

9. 2,4,5-Trichlorotoluene [webbook.nist.gov]

10. 2,4,5-Trichlorotoluene [webbook.nist.gov]

11. epa.gov [epa.gov]

12. Fact sheet: 2,4,5-trichlorophenol — Guidance and Orientation for the Selection of
Technologies — Contaminated sites — Pollution and waste management — Environment
and natural resources — Canada.ca [gost.tpsgc-pwgsc.gc.ca]

To cite this document: BenchChem. [physical and chemical properties of 2,4,5-
Trichlorotoluene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165455#physical-and-chemical-properties-of-2-4-5-
trichlorotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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